MCTR1
MCTR1
Maresin conjugates in tissue regeneration 1 (MCTR1) is a specialized pro-resolving mediator (SPM) synthesized from docosahexaenoic acid (DHA; Item No. 90310) in macrophages at the site of inflammation. DHA is oxidized to maresin 1 (MaR1; Item No. 10878), which is then converted to MCTR1 by glutathione S-transferase Mu 4 or leukotriene C4 synthase. MCTR1 accelerates tissue regeneration in planaria (1 and 100 nM). Pretreatment with MCTR1 (50 ng/mouse, i.p.) prior to E. coli administration reduces neutrophil infiltration, shortens the inflammatory resolution period, and increases phagocytosis of E. coli by macrophages. When administered at a dose of 100 ng 12h post E. coli infection in a mouse model of peritonitis, MCTR1 reduces the amount of eicosanoids in the exudate.
Brand Name:
Vulcanchem
CAS No.:
1784701-61-6
VCID:
VC0160473
InChI:
InChI=1S/C32H47N3O9S/c1-2-3-4-5-11-14-17-26(36)27(18-15-12-9-7-6-8-10-13-16-19-29(38)39)45-23-25(31(42)34-22-30(40)41)35-28(37)21-20-24(33)32(43)44/h3-4,6-7,9-15,18,24-27,36H,2,5,8,16-17,19-23,33H2,1H3,(H,34,42)(H,35,37)(H,38,39)(H,40,41)(H,43,44)/b4-3-,7-6-,12-9+,13-10-,14-11-,18-15+/t24-,25-,26-,27+/m0/s1
SMILES:
CCC=CCC=CCC(C(C=CC=CC=CCC=CCCC(=O)O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O
Molecular Formula:
C32H47N3O9S
Molecular Weight:
649.8
MCTR1
CAS No.: 1784701-61-6
Reference Standards
VCID: VC0160473
Molecular Formula: C32H47N3O9S
Molecular Weight: 649.8
| CAS No. | 1784701-61-6 |
|---|---|
| Product Name | MCTR1 |
| Molecular Formula | C32H47N3O9S |
| Molecular Weight | 649.8 |
| IUPAC Name | (4Z,7Z,9E,11E,13R,14S,16Z,19Z)-13-[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-14-hydroxydocosa-4,7,9,11,16,19-hexaenoic acid |
| Standard InChI | InChI=1S/C32H47N3O9S/c1-2-3-4-5-11-14-17-26(36)27(18-15-12-9-7-6-8-10-13-16-19-29(38)39)45-23-25(31(42)34-22-30(40)41)35-28(37)21-20-24(33)32(43)44/h3-4,6-7,9-15,18,24-27,36H,2,5,8,16-17,19-23,33H2,1H3,(H,34,42)(H,35,37)(H,38,39)(H,40,41)(H,43,44)/b4-3-,7-6-,12-9+,13-10-,14-11-,18-15+/t24-,25-,26-,27+/m0/s1 |
| Standard InChIKey | NWYKIASJHFGEAN-ZKOMTCFTSA-N |
| SMILES | CCC=CCC=CCC(C(C=CC=CC=CCC=CCCC(=O)O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O |
| Description | Maresin conjugates in tissue regeneration 1 (MCTR1) is a specialized pro-resolving mediator (SPM) synthesized from docosahexaenoic acid (DHA; Item No. 90310) in macrophages at the site of inflammation. DHA is oxidized to maresin 1 (MaR1; Item No. 10878), which is then converted to MCTR1 by glutathione S-transferase Mu 4 or leukotriene C4 synthase. MCTR1 accelerates tissue regeneration in planaria (1 and 100 nM). Pretreatment with MCTR1 (50 ng/mouse, i.p.) prior to E. coli administration reduces neutrophil infiltration, shortens the inflammatory resolution period, and increases phagocytosis of E. coli by macrophages. When administered at a dose of 100 ng 12h post E. coli infection in a mouse model of peritonitis, MCTR1 reduces the amount of eicosanoids in the exudate. |
| Synonyms | 13-glutathionyl-14-hydroxy Docosahexaenoic Acid;Maresin Conjugates in Tissue Regeneration 1;Maresin Sulfido Conjugate 1 |
| Reference | 1.Serhan, C.N. Novel pro-resolving lipid mediators in inflammation are leads for resolution physiology. Nature 510(7503), 92-101 (2014). |
| PubChem Compound | 122368871 |
| Last Modified | Nov 11 2021 |
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